Cas no 32387-21-6 (1-Methylindole-3-carboxylic acid)

1-Methylindole-3-carboxylic acid structure
32387-21-6 structure
Product Name:1-Methylindole-3-carboxylic acid
CAS No:32387-21-6
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD01321244
CID:53883
PubChem ID:854040
Update Time:2025-04-18

1-Methylindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methylindole-3-carboxylic acid
    • 1-Methyl-1H-Indole-3-Carboxylic Acid
    • 1-METHYL-3-INDOLECARBOXYLIC ACID
    • 1-methyl-1H-indol-3-carboxylic acid
    • 1-methyl-indole-3-carboxylic acid
    • DTXSID70357533
    • Q50318274
    • FT-0639019
    • 7T-1500
    • 1H-Indole-3-carboxylic acid, 1-methyl-
    • CS-W017453
    • A5810
    • EN300-13334
    • Z90124414
    • AKOS000262942
    • CHEMBL1650259
    • 1-Methylindole-3-carboxylic acid, 97%
    • 1-methylindole-3-carboxilic acid
    • HVRCLXXJIQTXHC-UHFFFAOYSA-N
    • SY003132
    • AC-2857
    • 1-Methylindole-3-carboxylicacid
    • SCHEMBL535878
    • 1-methyl-1-H-indole-3-carboxylic acid
    • AM20050442
    • M-4052
    • 1-methyl-3-indolylcarboxylic acid
    • HMS1367B01
    • Bionet2_001079
    • MFCD01321244
    • BCP26624
    • N-methylindole-3-carboxylic acid
    • 32387-21-6
    • ALBB-015500
    • STK721128
    • DB-003191
    • MDL： MFCD01321244
    • Inchi： 1S/C10H9NO2/c1-11-6-8(10(12)13)7-4-2-3-5-9(7)11/h2-6H,1H3,(H,12,13)
    • InChI Key： HVRCLXXJIQTXHC-UHFFFAOYSA-N
    • SMILES： OC(C1=CN(C)C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2400
  • Melting Point: 197-200 °C (dec.) (lit.)
  • Boiling Point: 389°C at 760 mmHg
  • Flash Point: 189℃
  • Refractive Index: 1.612
  • PSA: 42.23000
  • LogP: 1.87650
  • Solubility: Not determined

1-Methylindole-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

1-Methylindole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methylindole-3-carboxylic acid Pricemore >>

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1-Methylindole-3-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:32387-21-6)1-甲基-3-吲哚酸
Order Number:LE2469855
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:32387-21-6)1-甲基-3-吲哚酸
LE2469855
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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